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Introduction

Microbial Enhanced Oil Recovery (MEOR) is a tertiary oil recovery technique that utilizes
microorganisms and their metabolic products to mobilize residual oil trapped in reservoirs.
Among the various microbial products, biosurfactants have garnered significant attention due to
their ability to reduce interfacial tension (IFT) between oil and water, alter rock wettability, and
emulsify crude oil. Surfactin, a potent cyclic lipopeptide biosurfactant primarily produced by
Bacillus subtilis, is a standout candidate for MEOR applications.[1][2] It is renowned for its
exceptional surface activity, biodegradability, low toxicity, and stability under harsh reservoir
conditions of high temperature, pressure, and salinity.[1][3]

These application notes provide a comprehensive overview of surfactin's role in MEOR,
including its mechanisms of action, the signaling pathways regulating its production, and
detailed protocols for key experimental evaluations.

Mechanisms of Action in MEOR
Surfactin enhances oil recovery through three primary mechanisms:
e Interfacial Tension (IFT) Reduction: Surfactin is highly effective at reducing the IFT between

the oil and water phases.[1][4] This reduction in IFT lowers the capillary forces that trap oil
droplets within the porous rock matrix, allowing for their mobilization and subsequent
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recovery.[5] Surfactin can decrease the surface tension of water from approximately 72
mN/m to as low as 27 mN/m at very low concentrations.[1][6]

o Wettability Alteration: Reservoir rocks can be either water-wet or oil-wet. In oil-wet reservoirs,
crude oll preferentially adheres to the rock surface, making it difficult to displace with water.
Surfactin can adsorb onto the rock surface and alter its wettability from oil-wet to water-wet.
[1][6] This change facilitates the release of oil from the rock surface, allowing it to be swept
by the injected water.

o Emulsification: Surfactin acts as an emulsifying agent, breaking down large oil masses into
smaller droplets to form stable oil-in-water emulsions.[1][5] This process increases the
surface area of the olil, reduces its viscosity, and facilitates its transport through the reservoir
to the production wells.

Signaling Pathway of Surfactin Production in
Bacillus subtilis

The production of surfactin in Bacillus subitilis is a complex process regulated by a quorum-
sensing system, which is a cell-density-dependent gene expression regulation mechanism. The
primary signaling pathway involved is the ComQXPA system.

At a high cell density, the ComX pheromone is produced and processed by ComQ. Secreted
ComX then activates the membrane-bound histidine kinase, ComP, by inducing its
autophosphorylation. The phosphate group is subsequently transferred to the response
regulator, ComA. Phosphorylated ComA (ComA-P) then acts as a transcriptional activator,
binding to the promoter of the srfA operon and initiating the transcription of the genes
responsible for surfactin synthesis.
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Caption: Quorum-sensing signaling pathway for surfactin production in B. subtilis.

Experimental Workflows and Protocols

A typical workflow for evaluating the potential of surfactin for MEOR involves several key
experiments to characterize its properties and performance.
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Caption: General experimental workflow for evaluating surfactin in MEOR.

Protocol 1: Interfacial Tension (IFT) Measurement using
the Pendant Drop Method

This protocol describes the measurement of IFT between a surfactin solution and crude oil

using the pendant drop method.

Materials and Equipment:

+ Tensiometer with a pendant drop module
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» High-precision syringe with an inverted needle

e Quartz cuvette

 Surfactin solution of known concentration

e Crude oil sample

» Deionized water

e Solvents for cleaning (e.g., toluene, isopropanol)
Procedure:

e Preparation:

o Thoroughly clean the syringe, needle, and cuvette with appropriate solvents and rinse with
deionized water. Dry completely.

o Prepare the surfactin solution at the desired concentration in brine that mimics reservoir
conditions.

o Fill the quartz cuvette with the crude oil.
e Instrument Setup:
o Place the cuvette with crude oil in the tensiometer's sample stage.
o Fill the syringe with the surfactin solution, ensuring no air bubbles are present.

o Mount the syringe on the instrument and carefully lower the needle into the crude oil in the
cuvette.

e Measurement:

o Slowly dispense a drop of the surfactin solution from the needle tip. The drop will be
inverted due to the density difference.

o Allow the drop to stabilize for a few minutes.
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o Capture a high-resolution image of the drop profile.

o The software will analyze the shape of the pendant drop based on the Young-Laplace
equation to calculate the IFT.

o Data Collection:
o Record the IFT value.
o Repeat the measurement at least three times to ensure reproducibility.

o Perform measurements for a range of surfactin concentrations to determine the Critical
Micelle Concentration (CMC).

Protocol 2: Emulsification Index (E24) Determination

This protocol is used to assess the emulsifying capability of surfactin with crude oil.

Materials and Equipment:

Graduated test tubes with screw caps

Vortex mixer

Pipettes

Surfactin solution

Crude oil

Procedure:
e Sample Preparation:

o In a graduated test tube, add equal volumes of the surfactin solution and the crude oil
(e.g., 2 mL of each).

o Emulsification:
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o Tightly cap the tube and vortex at high speed for 2 minutes to create an emulsion.

e Incubation:
o Let the tube stand undisturbed for 24 hours at a constant temperature.
e Measurement and Calculation:

o After 24 hours, measure the height of the emulsion layer and the total height of the liquid
column.

o Calculate the Emulsification Index (E24) using the following formula:
» E24 (%) = (Height of emulsion layer / Total height of liquid) x 100
» Data Recording:
o Record the E24 value.

o Perform the experiment in triplicate for each surfactin concentration.

Protocol 3: Core Flooding Test

This protocol simulates reservoir conditions to evaluate the effectiveness of surfactin in
enhancing oil recovery from a rock core.

Materials and Equipment:

o Core flooding apparatus (core holder, pumps, pressure transducers, fraction collector)
e Reservoir rock core sample (e.g., Berea sandstone)

e Crude oll

e Brine (synthetic reservoir water)

 Surfactin solution in brine

e Overburden pressure system
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e Thermostatic oven
Procedure:
o Core Preparation:

o Clean the core sample using solvents (e.g., toluene and methanol) to remove any residual
hydrocarbons and salts.

o Dry the core in an oven at a specified temperature until a constant weight is achieved.
o Measure the core's dimensions, dry weight, porosity, and permeability.

» Saturation:
o Saturate the core with brine under vacuum.

o Inject crude oil into the brine-saturated core until no more brine is produced to establish
the initial water saturation (Swi).

o Age the core for a period (e.g., 1-2 weeks) at reservoir temperature to allow for wettability
establishment.

e Primary Recovery (Water Flooding):
o Mount the core in the core holder and apply overburden pressure.

o Inject brine into the core at a constant rate to simulate water flooding until no more oil is
produced. This establishes the residual oil saturation (Sor).

o Record the volume of oil recovered.
o Secondary/Tertiary Recovery (Surfactin Flooding):
o Inject the surfactin solution into the core at the same rate as the brine injection.

o Collect the effluent in a fraction collector and measure the volume of oil and water in each
fraction.
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o Continue the injection until no more oil is recovered.

o Data Analysis:

o Calculate the oil recovery factor for both water flooding and surfactin flooding as a
percentage of the original oil in place (OOIP).

o Determine the incremental oil recovery due to surfactin flooding.

Quantitative Data on Surfactin Performance

The effectiveness of surfactin in MEOR is quantified by its impact on IFT, its emulsification
capacity, and ultimately, the additional oil recovered.

Table 1: Effect of Surfactin on Interfacial Tension (IFT)

Surfactin
. IFT (mN/m) vs. IFT (mN/m) vs.
Concentration . . . . Reference
Medium Crude Oil Light Crude Oil
(mglL)
0 (Water) 42.3 36.4 [1]
100 (Crude Surfactin) 6.9 3.8 [1]

300 (with 0.6% Citric

Acid) 0.1 - [7]

Table 2: Effect of Environmental Conditions on Surfactin Activity
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Surface Tension

Parameter Condition Reference
(mN/m)

pH 3.0 > 40 [4]
7.0 ~28 [4]

10.0 ~30 [4]

Temperature 35°C ~28 [5]
40 °C ~28 (5]

45 °C ~29 (5]

Salinity (NaCl) 0% ~28 [4]
5% ~30 [4]

10% ~32 [4]

Table 3: Emulsification Index (E24) of Surfactin against Various Hydrocarbons

Emulsification Index (E24)

Hydrocarbon Reference
(%)

Crude Qil 67.4 [8]

Kerosene 66.5 [8]

Diesel Oil 62.9 [8]

Hexadecane 72.4 [8]

Liquid Paraffin 65.7 [8]

Table 4: Oil Recovery Efficiency from Core Flooding Experiments
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. Oil Recovery (% Incremental Oil
Experiment Reference
OOIP) Recovery (% OOIP)

Water Flooding - - [9]
Surfactin Flooding - 9.2 [9]
Surfactin + Citric Acid
(More Permeable - 9.4 [10]
Core)
Surfactin + Citric Acid
(Less Permeable - 59 [10]
Core)

Conclusion

Surfactin demonstrates significant potential as a key agent in microbial enhanced oil recovery.
Its powerful ability to reduce interfacial tension, alter rock wettability, and form stable emulsions
addresses the primary challenges of residual oil recovery. The well-characterized production
pathway in Bacillus subtilis also opens avenues for genetic engineering to enhance yields and
tailor surfactin properties for specific reservoir conditions. The provided protocols offer a
standardized framework for researchers to evaluate and optimize the application of surfactin
in MEOR, paving the way for more efficient and environmentally friendly oil extraction

processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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